ethyl (E)-3-chlorobut-2-enoate
Cat. No. B1609302
Key on ui cas rn:
38624-62-3
M. Wt: 148.59 g/mol
InChI Key: NCVQPBQMFVGACR-SNAWJCMRSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
|
[C:1]([CH2:2][C:3](=[O:4])[CH3:5])(=[O:6])[O:7][CH2:8][CH3:9].[CH2:11]([Cl:12])[Cl:13].[OH2:10]>>[C:1]([CH:2]=[C:3]([CH3:5])[Cl:12])(=[O:6])[O:7][CH2:8][CH3:9]
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCOC(=O)CC(C)=O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
ClCCl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CCOC(=O)C=C(C)Cl
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
